Cas no 89003-09-8 (1-Azabicyclo[3.3.1]nonan-2-one, 5,7,7-trimethyl-)

• Product Name: 1-Azabicyclo[3.3.1]nonan-2-one, 5,7,7-trimethyl-
• CAS No: 89003-09-8
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 616563
• PubChem ID: 71321344
• Update Time: 2025-04-19

1-Azabicyclo[3.3.1]nonan-2-one, 5,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonan-2-one, 5,7,7-trimethyl-
• 5,7,7-trimethyl-1-azabicyclo[3.3.1]nonan-2-one
• DTXSID60751167
• 89003-09-8

• Inchi： 1S/C11H19NO/c1-10(2)6-11(3)5-4-9(13)12(7-10)8-11/h4-8H2,1-3H3
• InChI Key： YCITZKBYHURYKB-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)CN1CC(C)(C)C2

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų